Cas no 208512-55-4 (1H-Benzimidazol-6-amine,2,7-dimethyl-)

1H-Benzimidazol-6-amine,2,7-dimethyl- structure
208512-55-4 structure
Product Name:1H-Benzimidazol-6-amine,2,7-dimethyl-
CAS No:208512-55-4
MF:C9H11N3
MW:161.203741312027
CID:242046
Update Time:2024-01-26

1H-Benzimidazol-6-amine,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-6-amine,2,7-dimethyl-
    • 1H-Benzimidazol-5-amine,2,4-dimethyl- (9CI)
    • 1H-Benzimidazol-5-amine,2,4-dimethyl-(9CI)
    • 1H-Benzimidazol-6-amine, 2,7-dimethyl-
    • Inchi: 1S/C9H11N3/c1-5-7(10)3-4-8-9(5)12-6(2)11-8/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: XIGVWGXJAQZTKW-UHFFFAOYSA-N
    • SMILES: C1(C)NC2=C(C)C(N)=CC=C2N=1

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • PSA: 54.7
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